4-(4-methoxypiperidin-1-yl)-N-(2-(trifluoromethyl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-methoxypiperidin-1-yl)-N-(2-(trifluoromethyl)phenyl)benzamide is a useful research compound. Its molecular formula is C20H21F3N2O2 and its molecular weight is 378.395. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
NMDA Receptor Antagonism
4-(4-Methoxypiperidin-1-yl)-N-(2-(trifluoromethyl)phenyl)benzamide is explored for its potential as an NR2B subunit-selective antagonist of the NMDA receptor. This compound, among others, demonstrated low nanomolar activity in binding and functional assays and was found effective in a mouse model of formalin-induced hyperalgesia after oral administration, similar to the efficacy of besonprodil (Borza et al., 2007).
Enantioselective Synthesis
This compound is also studied in the context of enantioselective synthesis. Specifically, the transformation of (S)-methylpyroglutamate to N-methoxy-N-methylamide, facilitating the addition of Grignard reagents, leads to the production of various piperidine derivatives (Calvez et al., 1998).
Antihyperglycemic Agents
In the search for antidiabetic agents, this compound derivatives have been synthesized and evaluated. One such derivative, KRP-297, was identified as a promising candidate for the treatment of diabetes mellitus (Nomura et al., 1999).
Gastrointestinal Stimulant
The compound has also been used in the synthesis of cisapride, a gastrointestinal stimulant. The pharmacological properties of benzamides derived from piperidinamines related to this compound were evaluated for potential gastrokinetic activity (Van Daele et al., 1986).
Serotonin Receptor Ligands
In the study of serotonin ligands, derivatives of this compound with modifications in the aryl portion (like phenyl or 2-methoxyphenyl) and a phthalimido or benzamido group at the 4-substituent have shown high affinity for 5-HT1A serotonin binding sites (Glennon et al., 1988).
PET Imaging Agents
The compound and its derivatives have been synthesized as potential PET (Positron Emission Tomography) tracers for imaging of neuroinflammation. They have shown promise as carbon-11-labeled sEH/PDE4 dual inhibitors, important for studying neuroinflammatory conditions (Jia et al., 2019).
Kinase Inhibitors
It's also involved in the synthesis of Met kinase inhibitors. Specific substitutions in the compound structure resulted in improved enzyme potency and aqueous solubility, leading to potent and selective Met kinase inhibition (Schroeder et al., 2009).
Properties
IUPAC Name |
4-(4-methoxypiperidin-1-yl)-N-[2-(trifluoromethyl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21F3N2O2/c1-27-16-10-12-25(13-11-16)15-8-6-14(7-9-15)19(26)24-18-5-3-2-4-17(18)20(21,22)23/h2-9,16H,10-13H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBYUDDYKVMWPJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.